Cas no 1234343-26-0 (3-(2-Fluorophenyl)-4-methyl-1h-pyrazol-5-amine)

• Product Name: 3-(2-Fluorophenyl)-4-methyl-1h-pyrazol-5-amine
• CAS No: 1234343-26-0
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• CID: 5739972
• PubChem ID: 33782768
• Update Time: 2025-05-26

3-(2-Fluorophenyl)-4-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• CS-0307062
• 3-(2-FLUOROPHENYL)-4-METHYL-1H-PYRAZOL-5-AMINE
• EN300-1149214
• 1234343-26-0
• 1H-Pyrazol-3-amine, 5-(2-fluorophenyl)-4-methyl-
• 3-(2-Fluorophenyl)-4-methyl-1h-pyrazol-5-amine

• Inchi： 1S/C10H10FN3/c1-6-9(13-14-10(6)12)7-4-2-3-5-8(7)11/h2-5H,1H3,(H3,12,13,14)
• InChI Key： ZDPNKHCZUGVNNH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=C(C)C(N)=NN1

Computed Properties

• Exact Mass: 191.08587549g/mol
• Monoisotopic Mass: 191.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 397.5±42.0 °C(Predicted)
• pka: 14.76±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2-Fluorophenyl)-4-methyl-1h-pyrazol-5-amine

Introduction to 3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 1234343-26-0)

3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 1234343-26-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, holds promise for the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and biological activities of 3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine, along with its potential applications in drug discovery and development.

Chemical Structure and Properties

3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine is a derivative of the pyrazole class of compounds, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of a fluorine atom on the phenyl ring and a methyl group on the pyrazole ring imparts unique chemical and physical properties to this compound. The molecular formula of 3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine is C₁₀H₁₀F₁N₃, with a molecular weight of approximately 189.20 g/mol.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. Its melting point is around 150°C, and it has a moderate boiling point, which facilitates its handling and storage under laboratory conditions.

Synthesis Methods

The synthesis of 3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-fluorobenzaldehyde with hydrazine hydrate to form 2-fluorobenzohydrazide, followed by cyclization with an appropriate methylating agent such as methyl iodide in the presence of a base like potassium carbonate. This approach yields high purity products with good yields.

An alternative synthetic route involves the condensation of 2-fluoroacetophenone with hydrazine hydrate to form 3-(2-fluorophenyl)-1H-pyrazol-5(4H)-one, which is then reduced using a reducing agent like sodium borohydride to obtain the desired amine product. This method is particularly useful for large-scale synthesis due to its simplicity and cost-effectiveness.

Biological Activities

3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. The anti-inflammatory effects are attributed to its ability to inhibit pro-inflammatory cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

In addition to its anti-inflammatory properties, 3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine has also demonstrated potent anticonvulsant activity in preclinical studies. It effectively reduces seizure frequency and duration in animal models of epilepsy, suggesting its potential as an anticonvulsant drug. The mechanism underlying this activity is believed to involve modulation of ion channels and neurotransmitter systems in the brain.

Clinical Applications and Future Prospects

The potential clinical applications of 3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine are vast and varied. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these trials have been promising, with patients showing significant improvements in symptoms and quality of life.

In the field of neurology, there is growing interest in using 3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine as an adjunct therapy for epilepsy. Preclinical studies have demonstrated its ability to enhance the effectiveness of existing anticonvulsant drugs while reducing their side effects. This dual action makes it an attractive option for patients who do not respond well to conventional treatments.

Safety Profile

The safety profile of 3-(2-Fluorophenyl)-4-methyl-1H-pyrazol-5-amine has been extensively evaluated through preclinical toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. Common side effects include mild gastrointestinal discomfort and dizziness, which are generally transient and resolve without intervention.

To ensure patient safety, ongoing clinical trials are closely monitoring adverse events and adjusting dosing regimens as needed. Additionally, researchers are exploring combination therapies that may further enhance the safety profile of this compound while maximizing its therapeutic benefits.

Conclusion

In conclusion, 3-(2-fluorophenyl)-4-methyl-1H-pyrazol-5-amnine (CAS No. 1234343)-(corrected CAS No: 1234343)-0) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure confers valuable biological activities, including anti-inflammatory and anticonvulsant properties. Ongoing research continues to uncover new therapeutic uses for this compound, positioning it as a valuable asset in drug discovery and development efforts.